Cas no 1213457-43-2 ((2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol
• CAS No: 1213457-43-2
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6106151
• PubChem ID: 66514711
• Update Time: 2025-07-23

(2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol
• AKOS015929222
• EN300-1968865
• 1213457-43-2

• Inchi： 1S/C8H8ClF2NO/c9-4-1-2-5(10)7(8(4)11)6(12)3-13/h1-2,6,13H,3,12H2/t6-/m1/s1
• InChI Key： NSNWVMXSRAZEBW-ZCFIWIBFSA-N
• SMILES： ClC1=CC=C(C(=C1F)[C@@H](CO)N)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol (CAS No. 1213457-43-2)

The compound (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol, identified by its CAS No. 1213457-43-2, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3-chloro-2,6-difluorophenyl group and an amino alcohol moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and asymmetric synthesis.

One of the key features of (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol is its stereochemistry, which plays a critical role in its biological activity. The (2S) configuration ensures high enantiomeric purity, a factor that is crucial for the development of chiral drugs. This compound is often searched in relation to chiral building blocks, pharmaceutical intermediates, and asymmetric catalysis, reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds and chiral amino alcohols has surged, driven by their applications in medicinal chemistry. The presence of fluorine atoms and a chloro group in the aromatic ring of this compound enhances its metabolic stability and binding affinity, making it a promising candidate for the design of new therapeutics. Searches for fluorinated drug candidates and chiral auxiliaries often highlight the importance of such molecules.

The synthesis of (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol typically involves asymmetric reduction or resolution techniques, which are topics of interest in academic and industrial research. Questions like "How to synthesize chiral amino alcohols?" or "Applications of fluorinated phenyl derivatives in drug design" are frequently encountered in scientific forums and search engines, underscoring the compound's significance.

From a regulatory perspective, CAS No. 1213457-43-2 is not classified as a hazardous material, but proper handling and storage are recommended to maintain its stability. Researchers often inquire about storage conditions for chiral compounds and handling protocols for fluorinated intermediates, indicating a need for practical guidelines in laboratory settings.

In conclusion, (2S)-2-amino-2-(3-chloro-2,6-difluorophenyl)ethan-1-ol represents a versatile and valuable compound in the realm of synthetic and medicinal chemistry. Its structural features, combined with its potential applications, make it a subject of ongoing research and development. As the scientific community continues to explore chiral synthesis and fluorinated pharmaceuticals, this compound is likely to remain a focal point of innovation.